Cas no 2098123-39-6 ((3-Azidoazetidin-1-yl)(phenyl)methanone)

• Product Name: (3-Azidoazetidin-1-yl)(phenyl)methanone
• CAS No: 2098123-39-6
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 4775529
• Update Time: 2025-05-20

(3-Azidoazetidin-1-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(phenyl)methanone
• (3-azidoazetidin-1-yl)-phenylmethanone
• (3-Azidoazetidin-1-yl)(phenyl)methanone

• Inchi： 1S/C10H10N4O/c11-13-12-9-6-14(7-9)10(15)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： VDBWAWHDUGKNPM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 202.08546096 g/mol
• Monoisotopic Mass: 202.08546096 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 202.21
• XLogP3: 2.1
• Topological Polar Surface Area: 34.7

Additional information on (3-Azidoazetidin-1-yl)(phenyl)methanone

Introduction to (3-Azidoazetidin-1-yl)(phenyl)methanone and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3-Azidoazetidin-1-yl)(phenyl)methanone, with the CAS number 2098123-39-6, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its azido and phenyl substituents, has garnered attention in various research domains, particularly in the synthesis of bioactive molecules and the development of novel chemical methodologies.

The structural motif of (3-Azidoazetidin-1-yl)(phenyl)methanone consists of a methanone core linked to a 3-azidoazetidinyl group and a phenyl ring. This arrangement provides a versatile platform for further functionalization, making it a valuable intermediate in organic synthesis. The presence of the azido group introduces reactivity that can be exploited in various chemical transformations, including nucleophilic substitution reactions and cycloadditions. Meanwhile, the phenyl ring contributes to the compound's stability and solubility characteristics, enhancing its utility in solution-phase reactions.

In recent years, there has been a growing interest in the development of new synthetic strategies that leverage azido compounds. These strategies often involve the use of transition-metal-catalyzed reactions, which can facilitate the formation of complex molecular architectures with high efficiency. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl groups onto azido-containing scaffolds, thereby generating derivatives of (3-Azidoazetidin-1-yl)(phenyl)methanone with tailored properties. Such methodologies are particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired biological activities.

The pharmaceutical relevance of (3-Azidoazetidin-1-yl)(phenyl)methanone is further underscored by its potential as a precursor to bioactive molecules. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are known for their diverse pharmacological properties. For example, functionalization of the azetidinyl ring can lead to the formation of thiazolidines or oxazolidines, which are privileged scaffolds in drug discovery. Additionally, the phenyl moiety can be modified to introduce specific electronic or steric effects that influence the biological activity of derived compounds.

Recent studies have also highlighted the role of (3-Azidoazetidin-1-yl)(phenyl)methanone in materials science. Its ability to undergo polymerization reactions has been exploited to develop novel polymeric materials with unique properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in coatings, adhesives, and advanced composites. Furthermore, the azido group can serve as a trigger for controlled polymerization processes, allowing for the precise tuning of polymer architecture and properties.

The synthesis of (3-Azidoazetidin-1-yl)(phenyl)methanone itself presents an interesting challenge due to its reactive nature. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent advances in synthetic methodology have provided more efficient approaches for its preparation. For instance, one such method involves the reaction of benzophenone with azidoacetic acid derivatives under controlled conditions. This approach offers a straightforward pathway to access the desired compound while minimizing unwanted side reactions.

The chemical reactivity of (3-Azidoazetidin-1-yl)(phenyl)methanone also makes it a valuable tool for studying reaction mechanisms. Researchers have utilized this compound to investigate the kinetics and dynamics of various organic transformations. For example, studies on its decomposition under different conditions have provided insights into the fragmentation pathways of azido compounds. Such information is crucial for understanding reaction mechanisms and designing more efficient synthetic strategies.

In conclusion, (3-Azidoazetidin-1-yl)(phenyl)methanone (CAS number 2098123-39-6) is a versatile compound with significant applications in pharmaceuticals, materials science, and chemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules and developing novel chemical methodologies. As research continues to uncover new applications for this compound, its importance is likely to grow even further.